Cas no 877263-70-2 (4-Bromo-1-chloro-7-methylisoquinoline)

4-Bromo-1-chloro-7-methylisoquinoline structure

877263-70-2 structure

Product Name:4-Bromo-1-chloro-7-methylisoquinoline

CAS No:877263-70-2

MF:C₁₀H₇BrClN

MW:256.526280641556

CID:1910865

PubChem ID:76851873

Update Time:2025-04-21

4-Bromo-1-chloro-7-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 4-bromo-1-chloro-7-methyl-
- 4-Bromo-1-chloro-7-methylisoquinoline
- EN300-398002
- 877263-70-2
- Inchi： 1S/C10H7BrClN/c1-6-2-3-7-8(4-6)10(12)13-5-9(7)11/h2-5H,1H3
- InChI Key： RLZBFEFWWHJZNE-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C2C=C(C)C=CC=21)Cl

Computed Properties

Exact Mass: 254.94504Da
Monoisotopic Mass: 254.94504Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 12.9Å²

4-Bromo-1-chloro-7-methylisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B014168-50mg	4-Bromo-1-chloro-7-methylisoquinoline	877263-70-2		50mg	$ 525.00	2022-06-07
TRC	B014168-100mg	4-Bromo-1-chloro-7-methylisoquinoline	877263-70-2		100mg	$ 870.00	2022-06-07
Enamine	EN300-398002-0.05g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.05g	$924.0	2023-03-02
Enamine	EN300-398002-0.1g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.1g	$968.0	2023-03-02
Enamine	EN300-398002-0.25g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.25g	$1012.0	2023-03-02
Enamine	EN300-398002-0.5g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.5g	$1056.0	2023-03-02
Enamine	EN300-398002-1.0g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2	95%	1g	$0.0	2023-06-07
Enamine	EN300-398002-2.5g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		2.5g	$2155.0	2023-03-02
Enamine	EN300-398002-5.0g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		5.0g	$3189.0	2023-03-02
Enamine	EN300-398002-10.0g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		10.0g	$4729.0	2023-03-02

4-Bromo-1-chloro-7-methylisoquinoline Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
3. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

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